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Compound of Interest

Compound Name: Etofylline-D6

Cat. No.: B15600191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for

Etofylline-D6, a deuterated internal standard crucial for the accurate quantification of Etofylline

in various research applications. This document details available technical specifications,

outlines relevant experimental protocols, and visualizes the key signaling pathway of Etofylline.

Introduction to Etofylline-D6
Etofylline-D6 is a stable isotope-labeled version of Etofylline, a xanthine derivative used as a

bronchodilator. The incorporation of six deuterium atoms (D6) into the Etofylline molecule

results in a compound with a higher molecular weight but nearly identical physicochemical

properties to the unlabeled parent drug. This characteristic makes Etofylline-D6 an ideal

internal standard for bioanalytical methods, particularly those employing mass spectrometry, to

correct for variability during sample preparation and analysis.

Commercial Suppliers of Etofylline-D6
Several reputable suppliers offer Etofylline-D6 for research purposes. While specific

quantitative data such as purity and isotopic enrichment are typically provided in the Certificate

of Analysis (CoA) upon purchase, the following table summarizes the key information available

from prominent vendors.
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Supplier
Product/Cat
alog No.

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Simson

Pharma
T160014[1]

519-37-9

(unlabeled)
C₉H₆D₆N₄O₃

224.22 (likely

for unlabeled)

[1]

Accompanied

by a

Certificate of

Analysis.[1]

LGC

Standards

TRC-

E933202[2]

519-37-9

(unlabeled)
C₉H₆D₆N₄O₃ 230.25[2]

Custom

synthesis

may be

required.[2]

Axios

Research
AR-T01790

519-37-9

(unlabeled)
C₉H₆D₆N₄O₃ 230.26

Intended for

analytical

purposes.

Etofylline Signaling Pathway
Etofylline exerts its therapeutic effects primarily through two mechanisms of action: inhibition of

phosphodiesterase (PDE) enzymes and antagonism of adenosine receptors.[3] This dual

action leads to an increase in intracellular cyclic adenosine monophosphate (cAMP), resulting

in the relaxation of bronchial smooth muscles and subsequent bronchodilation.[3]
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Etofylline's dual mechanism of action leading to bronchodilation.

Experimental Protocols: Use of Etofylline-D6 as an
Internal Standard
The following is a generalized protocol for the quantification of Etofylline in biological matrices

(e.g., plasma) using Etofylline-D6 as an internal standard with Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). This protocol is based on established methods for

similar deuterated internal standards and should be optimized for specific experimental

conditions.

Preparation of Stock and Working Solutions
Etofylline-D6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Etofylline-D6 in a

suitable solvent (e.g., methanol or DMSO).

Etofylline-D6 Working Solution (e.g., 100 ng/mL): Dilute the stock solution with the

appropriate solvent to the desired concentration. The optimal concentration will depend on

the expected analyte concentration and instrument sensitivity.
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Sample Preparation (Protein Precipitation)
To 100 µL of the biological sample (e.g., plasma) in a microcentrifuge tube, add a specific

volume of the Etofylline-D6 working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge the sample at high speed (e.g., 12,000 rpm) for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of an aqueous solution with a small amount of acid (e.g., 0.1%

formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally effective for

Etofylline and its deuterated analog.

Detection Mode: Multiple Reaction Monitoring (MRM) is used to selectively detect and

quantify the parent and product ions of both Etofylline and Etofylline-D6. The specific

mass transitions will need to be determined and optimized on the instrument.

The workflow for using Etofylline-D6 as an internal standard is visualized below.
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Workflow for quantification using Etofylline-D6 internal standard.
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Conclusion
Etofylline-D6 is an essential tool for researchers requiring accurate and precise quantification

of Etofylline. This guide provides a starting point for sourcing this internal standard and

developing robust analytical methods. For detailed specifications, researchers should always

refer to the supplier's Certificate of Analysis and optimize experimental protocols for their

specific instrumentation and matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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